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Compound of Interest

Compound Name: CCW 28-3

Cat. No.: B15571131

This document provides critical safety and logistical information for the proper handling and
disposal of CCW 28-3, a research chemical used for targeted protein degradation. The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and environmental protection.

CCW 28-3 is a PROTAC (Proteolysis Targeting Chimera) that covalently binds to the RNF4 E3
ligase, recruiting it to degrade the BRD4 protein.[1][2] As a potent research chemical, all
handling and disposal must be conducted with care, adhering to institutional and regulatory
guidelines.

Summary of Key Chemical Information

For quick reference, the table below summarizes the essential identification and characteristic
data for CCW 28-3.

Identifier Information

Chemical Name CCW 28-3

CAS Number 2361142-23-4

Molecular Formula C23H18F2N405S

Molecular Weight 500.5 g/mol

Primary Function PROTAC; recruits RNF4 to degrade BRD4
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Proper Disposal Procedures

The disposal of CCW 28-3 and its associated waste must be managed to minimize health risks
and environmental impact. The following steps outline the recommended disposal protocol,
which should be performed in consultation with your institution's Environmental Health and
Safety (EHS) department.

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing CCW 28-3. This includes:
o Unused or expired pure compound.
o Contaminated consumables (e.g., pipette tips, gloves, vials).
o Solutions containing CCW 28-3.
o Grossly contaminated labware.

e Segregate hazardous waste from non-hazardous waste at the point of generation.[3] Do not
mix different waste streams.[3]

Step 2: Containerization and Labeling

Select an appropriate, chemically compatible, and leak-proof container for the waste.[3]

Clearly label the container with the words "HAZARDOUS WASTE" and the full chemical
name, "CCW 28-3".[3]

Indicate the approximate concentration and quantity of the waste.

Keep the container securely closed except when adding waste.[3]
Step 3: On-site Accumulation

» Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) near

the point of generation.[3]
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e Ensure the storage area is secure and away from incompatible materials.
Step 4: Disposal Request and Collection

o Contact your institution's EHS department to arrange for the collection and disposal of the
hazardous waste.

e Do not dispose of CCW 28-3 down the drain or in the regular trash.[4][5]

o Follow all institutional procedures for waste pickup.

Emergency Procedures

In the event of a spill or exposure, follow these first-aid and cleanup measures:

General Advice: In case of an accident, seek immediate medical advice.[6]

« If Inhaled: Move the person to fresh air.[6]

» In Case of Skin Contact: Wash off with soap and plenty of water.

¢ In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

o Spill Cleanup: For small spills, absorb with an inert material and place in a sealed container
for disposal as hazardous waste. Ensure adequate ventilation. Personal protective
equipment should be worn during cleanup.

Experimental Protocol: Cellular BRD4 Protein
Degradation Assay

To assess the efficacy of CCW 28-3 in a laboratory setting, a Western Blotting assay is a
standard method to quantify the degradation of the target protein, BRDA4.

Objective: To determine the extent of BRD4 protein degradation in a cell line of interest after
treatment with CCW 28-3.
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Materials:

Cell line of interest (e.g., HeLa, HepG2)

CCW 28-3

DMSO (vehicle control)

Proteasome inhibitor (e.g., MG-132) as a negative control
Primary antibodies: anti-BRD4, anti-GAPDH or anti-a-Tubulin (loading control)
Secondary antibody (HRP-conjugated)

RIPA buffer with protease and phosphatase inhibitors
BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Procedure:

Cell Seeding: Seed the cells in 12-well plates at an appropriate density and allow them to
adhere overnight.

Compound Treatment: Treat the cells with varying concentrations of CCW 28-3. Include a
vehicle control (DMSO) and a negative control (co-treatment with a proteasome inhibitor like
MG-132).

Cell Lysis: After the desired treatment duration, wash the cells with PBS and lyse them using
RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA
Protein Assay Kit.

SDS-PAGE and Western Blotting:
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[e]

Normalize the protein amounts for each sample and separate the proteins by SDS-PAGE.

o

Transfer the separated proteins to a PVDF membrane.

[¢]

Block the membrane and probe with primary antibodies against BRD4 and a loading
control.

[¢]

Incubate with the appropriate HRP-conjugated secondary antibody.

o Detection and Analysis: Visualize the protein bands using a chemiluminescence detection
system. Quantify the band intensities to determine the relative decrease in BRD4 protein
levels compared to the controls.

Diagrams

Below are diagrams illustrating the disposal workflow for CCW 28-3 and a conceptual
representation of its mechanism of action.
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CCW 28-3 Disposal Workflow
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Caption: Decision workflow for the proper disposal of CCW 28-3 waste.
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CCW 28-3 Mechanism of Action
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Caption: Conceptual pathway of BRD4 degradation induced by CCW 28-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for CCW 28-
3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571131#ccw-28-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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